Cas no 2172075-28-2 (3-(2-Hydroxycyclopentyl)phenol)

• Product Name: 3-(2-Hydroxycyclopentyl)phenol
• CAS No: 2172075-28-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5567372
• PubChem ID: 13591581
• Update Time: 2025-08-05

3-(2-Hydroxycyclopentyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxycyclopentyl)phenol
• 2172075-28-2
• EN300-1635279
• 3-(2-Hydroxycyclopentyl)phenol

• Inchi： 1S/C11H14O2/c12-9-4-1-3-8(7-9)10-5-2-6-11(10)13/h1,3-4,7,10-13H,2,5-6H2
• InChI Key： PJHOSPZVYLBZIE-UHFFFAOYSA-N
• SMILES： OC1CCCC1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(2-Hydroxycyclopentyl)phenol

3-(2-Hydroxycyclopentyl)phenol (CAS No. 2172075-28-2): A Comprehensive Overview

3-(2-Hydroxycyclopentyl)phenol (CAS No. 2172075-28-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of 3-(2-Hydroxycyclopentyl)phenol.

The molecular structure of 3-(2-Hydroxycyclopentyl)phenol consists of a phenolic ring attached to a cyclopentane ring with a hydroxyl group at the 2-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound. The presence of the hydroxyl group enhances the compound's solubility and reactivity, making it an attractive candidate for drug development.

Recent studies have focused on the pharmacological properties of 3-(2-Hydroxycyclopentyl)phenol. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that 3-(2-Hydroxycyclopentyl)phenol exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(2-Hydroxycyclopentyl)phenol has also shown potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that 3-(2-Hydroxycyclopentyl)phenol can effectively scavenge free radicals and reduce oxidative damage, suggesting its potential use as a therapeutic agent in these conditions.

The cytotoxicity of 3-(2-Hydroxycyclopentyl)phenol has also been investigated. In vitro studies using various cancer cell lines have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to its ability to induce apoptosis through the modulation of key signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 3-(2-Hydroxycyclopentyl)phenol are another important aspect of its evaluation as a potential drug candidate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily in the liver, with metabolites being excreted via urine and feces.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-(2-Hydroxycyclopentyl)phenol. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings suggest that 3-(2-Hydroxycyclopentyl)phenol has a favorable safety profile and may be suitable for further development as a therapeutic agent.

In conclusion, 3-(2-Hydroxycyclopentyl)phenol (CAS No. 2172075-28-2) is a promising compound with diverse biological activities, including anti-inflammatory, antioxidant, and cytotoxic properties. Its favorable pharmacokinetic profile and safety profile make it an attractive candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.